Cas no 1889863-24-4 (Methyl 2-(2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)acetate)

• Product Name: Methyl 2-(2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)acetate
• CAS No: 1889863-24-4
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4937866
• Update Time: 2025-05-19

Methyl 2-(2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)acetate
• F30941

• Inchi： 1S/C13H15NO4/c1-13(2)12(16)14-9-5-4-8(6-10(9)18-13)7-11(15)17-3/h4-6H,7H2,1-3H3,(H,14,16)
• InChI Key： UWQNYPXWJSCCOX-UHFFFAOYSA-N
• SMILES： O1C2C=C(CC(=O)OC)C=CC=2NC(C1(C)C)=O

Computed Properties

• Exact Mass: 249.10010796 g/mol
• Monoisotopic Mass: 249.10010796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599
• Molecular Weight: 249.26

Additional information on Methyl 2-(2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)acetate

Methyl 2-(2,2-Dimethyl-3-Oxo-3,4-Dihydro-2H-Benzo[b][1,4]Oxazin-7-Yl)Acetate: A Comprehensive Overview

Methyl 2-(2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)acetate, also known by its CAS number 1889863-24-4, is a complex organic compound with a unique structural framework. This compound belongs to the class of benzo[b][1,4]oxazines, which are bicyclic structures combining a benzene ring with an oxazine moiety. The presence of the methyl ester group and the dimethyl substitution on the benzo ring adds further complexity to its structure. Recent studies have highlighted the potential of such compounds in various fields, including pharmacology and materials science.

The synthesis of methyl 2-(2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)acetate involves a multi-step process that typically begins with the preparation of the benzo[b][1,4]oxazine skeleton. This is followed by functionalization to introduce the methyl ester group and the dimethyl substituents. Researchers have explored various synthetic pathways, including intramolecular cyclization and cross-coupling reactions, to optimize the yield and purity of this compound. The latest advancements in catalytic methods have significantly improved the efficiency of these reactions.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The oxazine ring is known to exhibit bioactivity in certain contexts, and the substitution pattern on the benzo ring can be tailored to enhance specific pharmacological properties. For instance, recent studies have demonstrated that analogs of this compound may possess anti-inflammatory or antioxidant activities. These findings suggest that further research into its biological effects could open new avenues for therapeutic applications.

In addition to its potential in pharmacology, methyl 2-(2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)acetate has also been investigated for its role in materials science. The rigid bicyclic structure of this compound makes it an attractive candidate for use in advanced materials such as high-performance polymers or liquid crystals. Researchers have reported that incorporating such compounds into polymer matrices can enhance mechanical properties and thermal stability.

The structural uniqueness of this compound also makes it an interesting subject for fundamental studies in organic chemistry. Its reactivity under various conditions has been explored in recent experiments, providing insights into the behavior of benzo[b][1,4]oxazines in different chemical environments. These studies have contributed to a deeper understanding of the electronic effects and stereochemical outcomes associated with this class of compounds.

Looking ahead, there is significant interest in exploring the scalability of production methods for methyl 2-(2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin7-Yl)acetate. As demand for such specialized compounds grows across industries, developing cost-effective and environmentally friendly synthesis routes will be crucial. Collaborative efforts between academic institutions and industrial partners are expected to drive innovation in this area.

In conclusion, methyl 2-(2,2-dimethyl... is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in both scientific research and industrial applications.